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Compound of Interest

Compound Name: N-(Diethylboryl)benzamide

Cat. No.: B126085

A comprehensive review of scientific literature reveals a significant scarcity of available
research on the specific compound N-(Diethylboryl)benzamide. While a single chemical
supplier lists the compound with the CAS number 150465-95-5, there is a notable absence of
published experimental data, including synthesis protocols, quantitative analysis, or
applications in signaling pathways, which are required for an in-depth technical guide.

The initial investigation sought to collate and present a detailed whitepaper encompassing
gquantitative data, experimental methodologies, and pathway visualizations related to N-
(Diethylboryl)benzamide. However, extensive searches have yielded no primary research
articles or patents that would provide the necessary information to fulfill this request. The
available literature focuses on related but structurally distinct compounds, primarily N,N-
Diethylbenzamide, and the broader field of organoboron chemistry.

Key Distinctions and Related Compounds

Itis crucial to distinguish N-(Diethylboryl)benzamide from the well-documented N,N-
Diethylbenzamide. In the latter, two ethyl groups are attached to the amide nitrogen. In the
requested compound, a diethylboryl group (-B(CH2CHs)2) would be bonded to the amide
nitrogen. This structural difference leads to significantly different chemical properties and
reactivity.

While direct information on N-(Diethylboryl)benzamide is unavailable, the following related
areas of research were explored:
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» N-Borylated Amides: Research exists on the synthesis and reactivity of N-borylated amides
in a more general context. These compounds are often intermediates in organic synthesis.
For instance, the activation of amides through N-borylation can facilitate subsequent
chemical transformations.

e Organoboron Compounds in Drug Discovery: Organoboron compounds, particularly boronic
acids and their derivatives, are of significant interest in medicinal chemistry.[1][2][3][4] They
are utilized in various applications, including as enzyme inhibitors and for boron neutron
capture therapy (BNCT).[3][4][5]

e Benzamide Derivatives: The benzamide scaffold is present in numerous biologically active
molecules and pharmaceuticals.[6] Research on various substituted benzamides is
extensive, covering their synthesis and biological activities.

Proposed Alternative Focus: N,N-Diethylbenzamide

Given the lack of specific data for N-(Diethylboryl)benzamide, we propose a pivot to a
comprehensive technical guide on N,N-Diethylbenzamide. This widely studied compound offers
a wealth of available information, allowing for the creation of a detailed report that would
include:

o Synthesis Protocols: Multiple established methods for the synthesis of N,N-
Diethylbenzamide exist, including the reaction of benzoyl chloride with diethylamine.

e Quantitative Data: Spectroscopic data (NMR, IR, Mass Spectrometry), physical properties
(melting point, boiling point, solubility), and crystallographic data are readily available.

o Applications: N,N-Diethylbenzamide is a well-known insect repellent (DEET) and its mode of
action and biological effects have been extensively studied. It also serves as a versatile
directing group in organic synthesis, particularly in directed ortho-metalation reactions.

Conclusion

A detailed technical guide on N-(Diethylboryl)benzamide that meets the user's core
requirements cannot be generated at this time due to the absence of published scientific
literature. We recommend redirecting the focus to the closely related and extensively
researched compound, N,N-Diethylbenzamide, for which a comprehensive and data-rich
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whitepaper can be produced. Alternatively, a broader review of the synthesis and applications
of N-borylated amides could be provided, though it would lack the specific focus on the
diethylboryl derivative of benzamide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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